Cas no 832738-12-2 (methyl 5-{(1-bromonaphthalen-2-yl)oxymethyl}furan-2-carboxylate)

• Product Name: methyl 5-{(1-bromonaphthalen-2-yl)oxymethyl}furan-2-carboxylate
• CAS No: 832738-12-2
• MF: C₁₇H₁₃BrO₄
• MW: 361.186724424362
• MDL: MFCD04969222
• CID: 3059160
• PubChem ID: 2060881
• Update Time: 2025-05-20

methyl 5-{(1-bromonaphthalen-2-yl)oxymethyl}furan-2-carboxylate Chemical and Physical Properties

Names and Identifiers

• 5-(1-Bromo-naphthalen-2-yloxymethyl)-furan-2-carboxylic acid methyl ester
• methyl 5-{(1-bromonaphthalen-2-yl)oxymethyl}furan-2-carboxylate
• 832738-12-2
• methyl 5-{[(1-bromonaphthalen-2-yl)oxy]methyl}furan-2-carboxylate
• SB61964
• EN300-229406
• BBL038770
• CS-0301942
• Methyl5-(((1-bromonaphthalen-2-yl)oxy)methyl)furan-2-carboxylate
• Methyl 5-(((1-bromonaphthalen-2-yl)oxy)methyl)furan-2-carboxylate
• methyl 5-[(1-bromonaphthalen-2-yl)oxymethyl]furan-2-carboxylate
• C17H13BrO4
• AKOS000309275
• STK312527
• METHYL 5-{[(1-BROMO-2-NAPHTHYL)OXY]METHYL}-2-FUROATE

• MDL： MFCD04969222
• Inchi： 1S/C17H13BrO4/c1-20-17(19)15-9-7-12(22-15)10-21-14-8-6-11-4-2-3-5-13(11)16(14)18/h2-9H,10H2,1H3
• InChI Key： JZZUNEKSJVPRGR-UHFFFAOYSA-N
• SMILES： BrC1C(=CC=C2C=CC=CC2=1)OCC1=CC=C(C(=O)OC)O1

Computed Properties

• Exact Mass: 359.99972Da
• Monoisotopic Mass: 359.99972Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 22
• Rotatable Bond Count: 5
• Complexity: 389
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.6
• Topological Polar Surface Area: 48.7Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Naphthalenes Naphthalenes
• Solvents and Organic Chemicals Organic Compounds Benzenoids Naphthalenes

Additional information on methyl 5-{(1-bromonaphthalen-2-yl)oxymethyl}furan-2-carboxylate

Recent Advances in the Study of Methyl 5-{(1-Bromonaphthalen-2-yl)oxymethyl}furan-2-carboxylate (CAS: 832738-12-2)

The compound methyl 5-{(1-bromonaphthalen-2-yl)oxymethyl}furan-2-carboxylate (CAS: 832738-12-2) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its unique structural features and potential therapeutic applications. This research brief aims to synthesize the latest findings on this compound, focusing on its synthesis, biological activity, and potential applications in drug development.

Recent studies have highlighted the synthetic versatility of methyl 5-{(1-bromonaphthalen-2-yl)oxymethyl}furan-2-carboxylate, which serves as a key intermediate in the development of novel bioactive molecules. The compound's structure, featuring a bromonaphthalene moiety linked to a furan carboxylate ester, provides a scaffold for further chemical modifications. Researchers have successfully employed this compound in the synthesis of derivatives with enhanced pharmacological properties, particularly in the areas of anti-inflammatory and anticancer drug discovery.

In a 2023 study published in the Journal of Medicinal Chemistry, researchers demonstrated that derivatives of methyl 5-{(1-bromonaphthalen-2-yl)oxymethyl}furan-2-carboxylate exhibited potent inhibitory effects against specific kinase targets involved in cancer cell proliferation. The study utilized molecular docking simulations and in vitro assays to validate the compound's binding affinity and selectivity, suggesting its potential as a lead compound for kinase inhibitor development.

Another significant advancement was reported in a recent Bioorganic & Medicinal Chemistry Letters article, where the compound was investigated for its role in modulating inflammatory pathways. The research team found that structural analogs of methyl 5-{(1-bromonaphthalen-2-yl)oxymethyl}furan-2-carboxylate could effectively suppress the production of pro-inflammatory cytokines, making them promising candidates for the treatment of chronic inflammatory diseases.

The pharmacokinetic properties of methyl 5-{(1-bromonaphthalen-2-yl)oxymethyl}furan-2-carboxylate and its derivatives have also been a focus of recent research. Studies have shown that the compound exhibits favorable metabolic stability and bioavailability profiles, which are critical for its development as a therapeutic agent. Advanced formulation strategies, including nanoparticle-based delivery systems, are currently being explored to further enhance its pharmacokinetic performance.

In conclusion, methyl 5-{(1-bromonaphthalen-2-yl)oxymethyl}furan-2-carboxylate (CAS: 832738-12-2) represents a promising scaffold in medicinal chemistry, with demonstrated potential in anticancer and anti-inflammatory applications. Ongoing research efforts are focused on optimizing its derivatives for improved efficacy and safety, paving the way for future clinical development. The compound's versatility and biological activity underscore its importance as a subject of continued investigation in the chemical biology and pharmaceutical sciences.